(6-Chloro-pyridin-3-ylmethyl)-cyclohexyl-methyl-amine
Cat. No. B8351155
M. Wt: 238.75 g/mol
InChI Key: FKPIMCPMRQKISA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07345038B2
Procedure details
To a solution of 2-chloro-5-(chloromethyl)pyridine (500 mg, 3.08 mmole) in 8 mL of dry acetonitrile is 384 mg (3.39 mmol) of N-methylcyclohexylamine followed by 468 mg (3.39 mmol) of potassium carbonate. The reaction is heated at 80° C. for 20 h. After cooling, the reaction mixture is quenched with 5 mL of water, extracted three-times with methylene chloride, and dried over sodium sulfate. Concentration of the solvent provided an oil which was purified by silica gel chromatography to provide 700 mg (95% yield) of (6-Chloro-pyridin-3-ylmethyl)-cyclohexyl-methyl-amine. C13 NMR 26.1, 26.6, 28.9, 37.7, 54.5, 62.8, 124.1, 135.1, 139.5, 149.9; MS 239.3 (M+H).
Yield
95%
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:7]=[CH:6][C:5]([CH2:8]Cl)=[CH:4][N:3]=1.[CH3:10][NH:11][CH:12]1[CH2:17][CH2:16][CH2:15][CH2:14][CH2:13]1.C(=O)([O-])[O-].[K+].[K+]>C(#N)C>[Cl:1][C:2]1[N:3]=[CH:4][C:5]([CH2:8][N:11]([CH:12]2[CH2:17][CH2:16][CH2:15][CH2:14][CH2:13]2)[CH3:10])=[CH:6][CH:7]=1 |f:2.3.4|
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Inputs
Step One
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Name
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|
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Quantity
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500 mg
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Type
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reactant
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Smiles
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ClC1=NC=C(C=C1)CCl
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Step Two
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Name
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Quantity
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384 mg
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Type
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reactant
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Smiles
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CNC1CCCCC1
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Step Three
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Name
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Quantity
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468 mg
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[K+].[K+]
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Step Four
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Name
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Quantity
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8 mL
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Type
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solvent
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Smiles
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C(C)#N
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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80 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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After cooling
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CUSTOM
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Type
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CUSTOM
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Details
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the reaction mixture is quenched with 5 mL of water
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted three-times with methylene chloride
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over sodium sulfate
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CUSTOM
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Type
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CUSTOM
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Details
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Concentration of the solvent provided an oil which
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CUSTOM
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Type
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CUSTOM
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Details
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was purified by silica gel chromatography
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Outcomes
Product
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Name
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Type
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product
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Smiles
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ClC1=CC=C(C=N1)CN(C)C1CCCCC1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 700 mg | |
| YIELD: PERCENTYIELD | 95% | |
| YIELD: CALCULATEDPERCENTYIELD | 95.2% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
